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Compound of Interest

Compound Name: Ethoxytrimethylsilane

Cat. No.: B156612

CAS Number: 1825-62-3

This technical guide provides an in-depth overview of ethoxytrimethylsilane, a versatile
organosilicon compound. It is intended for researchers, scientists, and professionals in drug
development and materials science, offering detailed information on its properties, synthesis,
and applications.

Chemical and Physical Properties

Ethoxytrimethylsilane, also known as trimethylethoxysilane, is a colorless, volatile, and
flammable liquid.[1][2] It possesses a characteristic ether-like odor. Below is a summary of its
key physical and chemical properties.
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Property Value Reference(s)
CAS Number 1825-62-3 [3]

Molecular Formula CsH140Si [3]

Molecular Weight 118.25 g/mol [3]
Appearance Clear, colorless liquid [4]

Boiling Point 75-76 °C at 1013 mbar [2][5]

Melting Point -83°C [4]

Density 0.76 g/cm?3 at 20 °C; 0.757 5]

g/mL at 25 °C

Refractive Index (n20/D)

1.374

[5]

Vapor Pressure

533 hPa at 56 °C

[2]

Flash Point

-18 °C (-0.4 °F)

[2]

Autoignition Temperature

280 °C (536 °F)

[2]

Explosion Limits

1.5 - 16.5 % (V/v)

[2]

Solubility

Soluble in organic solvents

such as ethanol and hexane;

limited solubility in water.

[1]

Spectroscopic Data

The structural elucidation of ethoxytrimethylsilane is supported by various spectroscopic

techniques.

NMR Spectroscopy

1H NMR: The proton NMR spectrum exhibits characteristic signals for the ethoxy and

trimethylsilyl protons.
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Chemical Shift Lo . .
Multiplicity Integration Assignment

(ppm)

~3.6 Quartet 2H -O-CH2-CHs

~1.1 Triplet 3H -O-CH2-CHs

~0.1 Singlet 9H -Si(CH3)3

13C NMR: The carbon NMR spectrum shows distinct peaks for the different carbon
environments in the molecule.

Chemical Shift (ppm) Assignment
~58 -O-CH2-CHs
~18 -O-CH2-CHs
~1 -Si(CHs)s

Infrared (IR) Spectroscopy

The IR spectrum of ethoxytrimethylsilane displays characteristic absorption bands
corresponding to its functional groups.

Wavenumber (cm~12) Vibration

2975-2850 C-H stretch (alkyl)

1250 Si-CHs symmetric deformation
1090 Si-O-C stretch

840, 750 Si-C stretch

Mass Spectrometry

The electron ionization (EI) mass spectrum of ethoxytrimethylsilane shows a characteristic
fragmentation pattern. The molecular ion peak (M*) is observed at m/z 118. Key fragments and
their corresponding m/z values are listed below.
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m/z Fragment lon
103 [M - CHs]*

89 [M - C2Hs]*

75 [(CH3)2SiOH]*
73 [(CH3)sSi]*

59 [CHsSI(O)H]*

Synthesis and Reactions
Synthesis of Ethoxytrimethylsilane

A common method for the synthesis of ethoxytrimethylsilane is the Williamson ether
synthesis, which involves the reaction of an alkoxide with a suitable organohalide.[6][7] In this
case, sodium ethoxide reacts with chlorotrimethylsilane in an Sn2 reaction.[6][7]

Experimental Protocol: Synthesis of Ethoxytrimethylsilane
e Materials:

o Sodium ethoxide

o Chlorotrimethylsilane

o Anhydrous diethyl ether (or other suitable aprotic solvent)
e Procedure:

o In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
reflux condenser, and a dropping funnel under an inert atmosphere (e.g., nitrogen or
argon), suspend sodium ethoxide in anhydrous diethyl ether.

o Cool the suspension in an ice bath.

o Add chlorotrimethylsilane dropwise from the dropping funnel to the stirred suspension.
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o After the addition is complete, allow the reaction mixture to warm to room temperature and
then reflux for 2-4 hours to ensure the reaction goes to completion.

o Cool the reaction mixture to room temperature. The byproduct, sodium chloride, will
precipitate out of the solution.

o Filter the mixture to remove the sodium chloride precipitate.

o Wash the precipitate with a small amount of anhydrous diethyl ether to recover any
entrained product.

o Combine the filtrate and the washings.
o Remove the diethyl ether from the filtrate by distillation.

o Fractionally distill the remaining liquid under atmospheric pressure to obtain pure
ethoxytrimethylsilane (boiling point: 75-76 °C).

Reactants Products
Sodium Ethoxide \ + (CH3)sSiCl Ethoxytrimethylsilane
(Na+t~OCzHs) ) Diethyl Ethp ((CH3)3SiOC2Hs)

(Chlorotrimethylsilane\ + Na*~OCzHs ) ( Sodium Chloride)

((CH3)sSiCl) ) (NaCl)

Click to download full resolution via product page
Caption: Synthesis of Ethoxytrimethylsilane via Williamson Ether Synthesis.

Silylation of Alcohols

Ethoxytrimethylsilane is an effective silylating agent, used to protect hydroxyl groups in
organic synthesis. The reaction involves the replacement of the acidic proton of an alcohol with
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a trimethylsilyl group. This protection renders the alcohol unreactive towards certain reagents,

and the protecting group can be easily removed under mild acidic conditions.

Experimental Protocol: Silylation of a Primary Alcohol

o Materials:

o

o

o

[e]

Primary alcohol (e.g., 1-butanol)
Ethoxytrimethylsilane
Anhydrous pyridine (or other suitable base like triethylamine)

Anhydrous dichloromethane (DCM) or other aprotic solvent

e Procedure:

[¢]

Dissolve the primary alcohol in anhydrous DCM in a dry flask under an inert atmosphere.
Add an excess of anhydrous pyridine (typically 1.5-2 equivalents) to the solution.

Add ethoxytrimethylsilane (typically 1.2-1.5 equivalents) dropwise to the stirred solution
at room temperature.

Stir the reaction mixture at room temperature and monitor its progress by thin-layer
chromatography (TLC) or gas chromatography (GC). The reaction is usually complete
within a few hours.

Upon completion, quench the reaction by adding a saturated aqueous solution of
ammonium chloride.

Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.
Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Filter the solution and remove the solvent under reduced pressure.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b156612?utm_src=pdf-body
https://www.benchchem.com/product/b156612?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o The crude product can be purified by distillation or flash column chromatography to yield
the corresponding trimethylsilyl ether.

Reactants Products
Alcohol + ((CH3)3SiOC2Hs) Silyl Ether
(R-OH) Pyrid (R-O-Si(CHs)3)

Ethoxytrimethylsilane \ + R-OH Ethanol
((CH3)3SiOC2Hs) ) (C2HsOH)

Click to download full resolution via product page

Caption: Silylation of an alcohol using Ethoxytrimethylsilane.

Hydrolysis

Ethoxytrimethylsilane is sensitive to moisture and undergoes hydrolysis to form
trimethylsilanol and ethanol. The trimethylsilanol can then self-condense to form
hexamethyldisiloxane and water.

Water
(H20) Condensation
Trimethylsilanol - H20 Hexamethyldisiloxane
*zo' ((CH3)3SiOH) ((CH3)3Si-0-Si(CH3s)3)
Ethoxytrimethylsilane
((CH3)3SiOC2Hs)
Ethanol
(C2Hs0H)

Click to download full resolution via product page

Caption: Hydrolysis of Ethoxytrimethylsilane.
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Applications

Ethoxytrimethylsilane serves as a versatile reagent in various chemical applications.

 Silylating Agent: It is widely used as a silylating agent to protect hydroxyl groups in alcohols,
phenols, and carboxylic acids during multi-step organic syntheses.[3]

o Surface Modification: It is employed to modify the surfaces of materials like silica and glass,
rendering them hydrophobic.[8] This is particularly useful in the preparation of specialized
coatings and in chromatography to deactivate glass surfaces.[9]

o Capping Agent: In materials science, it acts as a capping agent to control the properties of
nanoparticles.[8] For instance, it can be used to modify silica nanopatrticles to create a
hydrophobic coating.[8]

 Intermediate in Organic Synthesis: It serves as an intermediate in the synthesis of other
organosilicon compounds.[10]

Safety and Handling

Ethoxytrimethylsilane is a highly flammable liquid and vapor.[1] It should be handled with
appropriate safety precautions in a well-ventilated area, away from sources of ignition.[1] It is
also moisture-sensitive.[10]

e Hazard Statements: H225 (Highly flammable liquid and vapor).[1]
e Precautionary Statements:

o P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition
sources. No smoking.[1]

o P233: Keep container tightly closed.[1]
o P240: Ground and bond container and receiving equipment.[1]
o P241: Use explosion-proof electrical/ventilating/lighting equipment.[1]

o P242: Use non-sparking tools.[1]
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o P243: Take action to prevent static discharges.[1]

o P303 + P361 + P353: IF ON SKIN (or hair): Take off inmediately all contaminated
clothing. Rinse skin with water.[1]

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[1]

o Personal Protective Equipment (PPE): Safety glasses, chemical-resistant gloves, and a lab
coat are recommended. Work should be performed in a fume hood.

o Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container, away from
moisture and incompatible materials such as acids and oxidizing agents. Store below +30°C.

[1]

» Disposal: Dispose of in accordance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 10. ETHOXYTRIMETHYLSILANE FOR SYNTHESIS One Chongging Chemdad Co. , Ltd
[chemdad.com]

» To cite this document: BenchChem. [Ethoxytrimethylsilane: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b156612#ethoxytrimethylsilane-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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